molecular formula C6H8O3 B8349691 3-ethyl-4-hydroxyfuran-2(5H)-one

3-ethyl-4-hydroxyfuran-2(5H)-one

Cat. No. B8349691
M. Wt: 128.13 g/mol
InChI Key: VDQPFFOORDNWQZ-UHFFFAOYSA-N
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Description

3-ethyl-4-hydroxyfuran-2(5H)-one is a useful research compound. Its molecular formula is C6H8O3 and its molecular weight is 128.13 g/mol. The purity is usually 95%.
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properties

Product Name

3-ethyl-4-hydroxyfuran-2(5H)-one

Molecular Formula

C6H8O3

Molecular Weight

128.13 g/mol

IUPAC Name

4-ethyl-3-hydroxy-2H-furan-5-one

InChI

InChI=1S/C6H8O3/c1-2-4-5(7)3-9-6(4)8/h7H,2-3H2,1H3

InChI Key

VDQPFFOORDNWQZ-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(COC1=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of ethyl 4-bromo-2-ethyl-3-oxobutanoate and hydrogen bromide (48%, 0.037 mL, 0.327 mmol) was heated at 100° C. for 20 h. After cooling to rt, the solid was collected by filtration followed by diethyl ether washing to give 3-ethyl-4-hydroxyfuran-2(5H)-one. LC/MS: (M+1)+: 129.05.
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